5-(Phenylazo)salicylic acid
Overview
Description
5-(Phenylazo)salicylic acid, also known as PAS, is a chemical compound with a wide range of applications in the laboratory and in scientific research. It is a derivative of salicylic acid and is composed of a phenyl group and a salicylic acid moiety. The molecular formula of this compound is C13H10N2O3 .
Molecular Structure Analysis
The this compound molecule contains a total of 29 bonds. There are 19 non-H bonds, 11 multiple bonds, 3 rotatable bonds, 5 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 carboxylic acid (aliphatic), 1 ketone (aliphatic), 1 hydrazone, and 1 hydroxyl group .Scientific Research Applications
5-(Phenylazo)salicylic acid has a variety of scientific research applications, including the detection of glucose, the determination of amino acids, and the detection of heavy metals. It is also used in the synthesis of dyes and in the synthesis of compounds with potential pharmaceutical applications.
Mechanism of Action
The mechanism of action of 5-(Phenylazo)salicylic acid is based on its ability to form a complex with glucose, amino acids, and heavy metals. The complex is formed by the reaction of the phenyl group of this compound with the analyte, resulting in a colored product that can be detected spectroscopically.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not toxic and does not interact with enzymes or other proteins.
Advantages and Limitations for Lab Experiments
5-(Phenylazo)salicylic acid has several advantages for laboratory experiments. It is easy to synthesize, and the reaction is highly efficient. It is also stable and can be stored for long periods of time. The main limitation of this compound is that it is not soluble in organic solvents, and so it must be used in aqueous solutions.
Future Directions
5-(Phenylazo)salicylic acid has potential future applications in the synthesis of new compounds with potential pharmaceutical applications, as well as in the detection of other classes of compounds. It could also be used as a reagent in other types of biochemical and physiological experiments, such as the determination of enzyme activity or the analysis of protein-protein interactions. Additionally, this compound could be used in the synthesis of new dyes with improved properties.
Safety and Hazards
properties
IUPAC Name |
2-hydroxy-5-phenyldiazenylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O3/c16-12-7-6-10(8-11(12)13(17)18)15-14-9-4-2-1-3-5-9/h1-8,16H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHDYSXXPQIFFJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=NC2=CC(=C(C=C2)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70877100 |
Source
|
| Record name | Benzoic acid, 2-hydroxy-5-(phenylazo)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70877100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3147-53-3, 10143-07-4 |
Source
|
| Record name | 5-(Phenylazo)salicylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3147-53-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Hydroxy-5-(phenylazo)benzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003147533 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium 5-(phenylazo)salicylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010143074 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3147-53-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163392 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoic acid, 2-hydroxy-5-(phenylazo)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70877100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium 5-(phenylazo)salicylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.357 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-(phenylazo)salicylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.609 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PHENYLAZOSALICYLIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0JGZ1HX6EX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the typical structural arrangement of 2-hydroxy-5-(phenyldiazenyl)benzoic acid in its crystal form?
A1: 2-Hydroxy-5-(phenyldiazenyl)benzoic acid tends to form diverse crystal structures based on the presence of other molecules in the crystal. For instance, the asymmetric unit of the compound can contain two independent 2-hydroxy-5-(phenyldiazenyl)benzoic acid molecules, each exhibiting an intramolecular O—H⋯O bond, forming S(6) graph-set motifs []. These molecules can further interact with other compounds present in the crystal through various intermolecular hydrogen bonds such as O—H⋯O, O—H⋯N, and N—H⋯O, leading to the formation of larger clusters. Weak C—H⋯π interactions provide additional stabilization within the crystal lattice [].
Q2: Can you describe the coordination behavior of 2-hydroxy-5-(phenyldiazenyl)benzoic acid in the presence of Zinc(II)?
A2: 2-Hydroxy-5-(phenyldiazenyl)benzoic acid (HL2) acts as a monodentate ligand toward Zinc(II), coordinating through its carboxylate group []. This interaction leads to the formation of mononuclear complexes, with the Zinc(II) ion typically adopting a tetrahedral coordination geometry [].
Q3: Are there any interesting intermolecular interactions observed in crystals containing 2-hydroxy-5-(phenyldiazenyl)benzoic acid?
A3: Yes, in addition to the intermolecular hydrogen bonding mentioned earlier, crystals containing 2-hydroxy-5-(phenyldiazenyl)benzoic acid often display a variety of weak interactions, contributing to their overall stability and packing arrangements. These interactions include classical hydrogen bonds (such as N–H···O between the N–H of a pyrazole ring and the nonbonded oxygen of the carboxylate group), C–H···O, C–H···N, C–H···π, and CH3–π interactions. Such interactions often result in the formation of fascinating 3D supramolecular frameworks within the crystal lattice [].
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